Cas no 1344320-51-9 ([1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol)

• Product Name: [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol
• CAS No: 1344320-51-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5574043
• Update Time: 2025-10-29

[1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-cyclopenten-1-yl[3-(hydroxymethyl)-1-piperidinyl]-
• 1-(Cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol
• [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol

• Inchi： 1S/C12H19NO2/c14-9-10-4-3-7-13(8-10)12(15)11-5-1-2-6-11/h1-2,10-11,14H,3-9H2
• InChI Key： LATWIGAJIGMQQV-UHFFFAOYSA-N
• SMILES： C(C1CC=CC1)(N1CCCC(CO)C1)=O

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±35.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol

[1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol: A Comprehensive Overview

[1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol (CAS No. 1344320-51-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentenone and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol consists of a cyclopentenone ring attached to a piperidine ring through a carbonyl group, with a hydroxymethyl substituent on the piperidine ring. This structural arrangement imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential therapeutic use.

Recent studies have highlighted the potential of [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol in various pharmacological contexts. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol has been investigated for its neuroprotective effects. Studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of signaling pathways related to inflammation and oxidative stress.

In the realm of cancer research, [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to target multiple cellular processes, such as cell cycle arrest and the inhibition of angiogenesis, which are critical for tumor growth and progression.

The pharmacokinetic properties of [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol have also been studied to assess its suitability for clinical development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for its therapeutic efficacy. Furthermore, it demonstrates low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

To further explore the therapeutic potential of [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, [1-(cyclopent-3-ene-1-carbonyl)piperidin-3-yl]methanol (CAS No. 1344320-51-9) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, neuroprotective, and anticancer properties make it a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.